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Compound of Interest

Compound Name:
4-amino-1H-imidazole-2-

carboxamide

Cat. No.: B8459112

Get Quote

The core structure of 4-amino-1H-imidazole-2-carboxamide (CAS: 56504-99-5 for its

hydrochloride salt) consists of an electron-rich imidazole ring substituted with an amine at the

C-4 position and a carboxamide group at the C-2 position. This specific spatial arrangement

dictates its unique hydrogen-bonding capabilities and acid-base profile.

Quantitative Physicochemical Profile
To establish a baseline for analytical and synthetic workflows, the core quantitative properties

of the free base and its hydrochloride salt are summarized below:
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Property Value / Description Analytical Significance

Molecular Formula C₄H₆N₄O
Highly polar, low molecular

weight metabolite.

Molecular Weight 126.12 g/mol (Free Base)
Requires high-resolution MS

for isobaric differentiation.

LogP ~ -1.10
Highly hydrophilic; elutes early

in reversed-phase HPLC.

Acid Dissociation (pKa) Neutral between pH 6.0 – 10.0

Optimal extraction and

analysis require buffered

aqueous systems.

Hydrogen Bonding 3 Donors, 2 Acceptors

Facilitates strong

intermolecular dimerization

and target binding.

Intramolecular Tautomerization
A defining feature of 1H-imidazole-2-carboxamides is their dynamic prototropic tautomerism.

Density Functional Theory (DFT) and NMR studies confirm that the molecule undergoes rapid

tautomerization in solution[2].

Causality of Tautomerism: Unlike standard imidazoles where proton exchange is purely

solvent-mediated, the C-2 carboxamide group acts as an active proton carrier. The NH

proton migrates to the adjacent amide oxygen; the newly protonated amide group then

rotates 180° along the imidazole plane, releasing the proton to the opposite ring nitrogen[2].

Application: This structural fluidity allows the molecule to dynamically alter its hydrogen-bond

donor/acceptor presentation, enabling it to act as a "universal reader" capable of binding all

four naturally occurring DNA bases (with an affinity gradient of dG > dC ≫ dT > dA) in

nanopore sequencing technologies[2].

Metabolomic Profiling and Biomarker Utility
Historically, the 4/5-carboxamide isomer (AICA) dominated metabolic literature. However,

recent untargeted LC-HRMS metabolomics have identified 4-amino-1H-imidazole-2-
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carboxamide as a highly significant circulating biomarker in Rheumatoid Arthritis (RA)[1].

Pathological Significance in Autoimmunity
In states of chronic immune activation, the demand for nucleotide synthesis skyrockets. The

accumulation of 4-amino-1H-imidazole-2-carboxamide correlates with heightened flux

through the purine biosynthesis pathway in proliferating stromal and immune cells[1]. Receiver

Operating Characteristic (ROC) analysis demonstrates that a biomarker panel including this

specific metabolite discriminates established RA patients from healthy controls with an

exceptional Area Under the Curve (AUC) of 0.993[3][4].
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Metabolic and signaling cascade implicating 4-amino-1H-imidazole-2-carboxamide in

Rheumatoid Arthritis.

Self-Validating LC-HRMS Analytical Protocol
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To accurately quantify this highly polar metabolite from complex biological matrices, a rigorous,

self-validating extraction and chromatography protocol is required[1].

Step-by-Step Methodology:

Biphasic Extraction: Add 50 μL of cold methanol and chloroform to 50 μL of plasma, followed

by water.

Causality: The addition of cold organic solvents immediately quenches enzymatic

degradation. The subsequent addition of water creates a biphasic system. Upon

centrifugation (10,000 × g, 5 min), proteins precipitate at the interphase, while lipophilic

matrix components (which cause severe ion suppression in MS) partition into the lower

chloroform layer. The highly polar 4-amino-1H-imidazole-2-carboxamide is isolated in

the upper aqueous-methanol layer.

Concentration: Dry the aqueous supernatant using a vacuum centrifugal evaporator.

Causality: Vacuum drying at ambient or sub-ambient temperatures prevents the thermal

degradation of the primary amine group, a common artifact in heated nitrogen blowdown

systems.

Chromatographic Separation: Reconstitute and inject onto a reversed-phase HPLC system

using the following gradient (Flow rate: 300 μL/min):

Mobile Phase A: 0.1% Formic acid in dH₂O

Mobile Phase B: 0.1% Formic acid in 1:1 v/v MeOH/ACN

Gradient: 0–16 min (95% to 5% A); 16–19 min (Hold 5% A); 19–22 min (Re-equilibration at

95% A).

Causality: The extended initial hold at 95% aqueous phase is critical for retaining the

highly hydrophilic imidazole core on the column, preventing it from eluting in the void

volume where matrix effects are most severe[1].
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Synthetic Methodologies and Regioselective
Functionalization
Synthesizing 4-aminoimidazoles is well-documented (e.g., via gold-catalyzed formal [3+2]

cycloadditions of ynamides)[5]. However, selectively introducing a carboxamide group at the C-

2 position presents a significant steric and electronic challenge.

C-2 Cyanation Workflow
To construct the 1H-imidazole-2-carboxamide scaffold, chemists must bypass the inherent

reactivity of the N1/N3 and C4/C5 positions. The most robust method involves the electrophilic

cyanation of a protected imidazole, followed by targeted hydrolysis[2].

Step-by-Step Methodology:

N-Protection: React the starting 4-aminoimidazole derivative with benzyl bromide.

Causality: While Trityl or Boc groups are standard, they are sterically prohibitive or

electronically unstable during the subsequent cyanation step. Benzyl protection provides

the optimal balance of stability and steric allowance[2].

Regioselective Cyanation: Treat the protected imidazole with 1-cyano-4-

(dimethylamino)pyridinium bromide (CAP) in DMF at 0°C.

Causality: Direct use of cyanogen bromide (BrCN) typically results in unwanted N-

cyanation or uncontrolled polymerization. Generating CAP in situ (by mixing BrCN with 4-

dimethylaminopyridine) creates a milder, highly regioselective electrophile that specifically

targets the C-2 carbon[2].

Hydrolysis to Amide: Convert the C-2 nitrile to a carboxamide using basic hydrogen

peroxide, followed by standard catalytic hydrogenation to remove the benzyl protecting

group.

4-Aminoimidazole Core N-Protection
(Benzyl)

 BnBr, Base C-2 Cyanation
(CAP Reagent)

 DMF, 0°C Nitrile Hydrolysis H2O2 / Base 2-Carboxamide Product Deprotection

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/acs.orglett.7b01469
https://cancer-insights.asu.edu/wp-content/uploads/2013/03/SynthesisPhysiochemical-Properties-and-Hyrdogen-Bonding.pdf
https://cancer-insights.asu.edu/wp-content/uploads/2013/03/SynthesisPhysiochemical-Properties-and-Hyrdogen-Bonding.pdf
https://cancer-insights.asu.edu/wp-content/uploads/2013/03/SynthesisPhysiochemical-Properties-and-Hyrdogen-Bonding.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8459112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Step-by-step synthetic workflow for C-2 carboxamide functionalization of the imidazole core.

Advanced Applications in Drug Discovery
Beyond its role as an endogenous biomarker, the 4-aminoimidazole core is a highly prized

bioisostere in medicinal chemistry.

Kinase Inhibitor Scaffolds: Historically, 2-aminothiazoles were used to target kinases, but they

frequently suffered from metabolically mediated toxicity (e.g., reactive epoxidation by CYP450

enzymes). Replacing the thiazole with a 4-aminoimidazole core eliminates this toxicity while

maintaining the critical hydrogen-bond donor/acceptor vectors required for binding the kinase

hinge region. This scaffold hopping strategy has been successfully utilized to develop potent,

cellularly active inhibitors of Cyclin-Dependent Kinase 5 (CDK5/p25), offering a promising

therapeutic avenue for Alzheimer's disease[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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